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Compound of Interest

Compound Name: 2,6-Dinitroaniline

Cat. No.: B188716

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2,6-Dinitroaniline (CAS No. 606-22-4), a
key chemical intermediate. It details its commercial availability from various global suppliers,
summarizes its physicochemical properties, outlines common synthesis pathways, and
provides critical safety and handling information. This document is intended to serve as a
technical resource for professionals in research and development who require this compound
for synthesis and other laboratory applications.

Commercial Availability and Suppliers

2,6-Dinitroaniline is readily available from a range of chemical suppliers worldwide, catering to
different purity requirements and scales, from laboratory research to industrial production. It is
typically sold as a yellow to brown crystalline solid.[1][2] Intended use is generally for research
or manufacturing purposes, not for direct medical or consumer use.[3]

The following table summarizes a selection of commercial suppliers and the typical
specifications of the 2,6-Dinitroaniline they offer.

Table 1: Commercial Suppliers and Product Specifications
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Product .
. . CAS Physical
Supplier Name/Grad Purity Notes
Number Appearance
e
Research
Sigma- 2,6- » and
] o . 95% 606-22-4 Not Specified
Aldrich Dinitroaniline development
quantities.[4]
Available in
various
Thermo Crystals or
S package
Scientific 2,6- =>97.5% (GC), powder, )
) o - 606-22-4 sizes (e.g.,
(Acros/Fisher  Dinitroaniline 98% cream to
_— 59, 10g,
Scientific) yellow-brown
1009).[5][6][]
[8]
Available
Light yellow from
Tokyo
] 2,6- to brown Hyderabad
Chemical o . >95.0% (GC)  606-22-4 _
Dinitroaniline powder/cryst (India) and
Industry (TCI)
al Japan
warehouses.
Santa Cruz 6 Marketed for
Biotechnolog ’_ ] - Not Specified  606-22-4 Not Specified  proteomics
Dinitroaniline
y (SCBT) research.[9]
XIAMEN 2,6- A China-
EQUATION Dinitroaniline, - Orange to based
) Not Specified  606-22-4 )
CHEMICAL Industrial brown solid manufactory.
CO.,LTD Grade [1]
Shanghai ) )
Available in
Aladdin Bio-
2,6- . 1g, 59, 259
Chem o N 96% 606-22-4 Not Specified )
Dinitroaniline packaging.
Technology
[10]
Co., LTD
Jilin Haofei 2,6- Not Specified  606-22-4 Not Specified A
Import and Dinitroaniline, manufactory
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Export Trade Pharmacy based in
Co. Grade China.[11]
Noted as
) 2,6- N . being used
Biosynth o . Not Specified  606-22-4 Not Specified
Dinitroaniline as a
pesticide.[12]

Physicochemical Properties

Understanding the physical and chemical properties of 2,6-Dinitroaniline is essential for its
proper handling, storage, and use in experimental settings.

Table 2: Key Physicochemical Data for 2,6-Dinitroaniline

Property Value Source(s)
CAS Number 606-22-4 [1][4][9]
Molecular Formula CeHsN30a4 [1]197[13]
Molecular Weight 183.12 g/mol (1104191131
IUPAC Name 2,6-dinitroaniline [8]

2,6-Dinitrobenzenamine, 1-
Synonyms ] o [1][13]
Amino-2,6-dinitrobenzene

Yellow to orange or brown
Appearance _ _ [1][2]
solid/crystalline powder

Melting Point 137 -142 °C [1][2]
Boiling Point ~354.5 °C at 760 mmHg [1]
Density ~1.6 g/cm?3 [1]
Water Solubility Practically insoluble [1]
UN Number 1596 [2]
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Synthesis and Experimental Protocols

While 2,6-Dinitroaniline is commercially available, understanding its synthesis is valuable for
researchers. Several methods have been reported for its preparation.

3.1 Overview of Synthetic Routes
2,6-Dinitroaniline can be prepared through several chemical pathways, including:

e Ammonolysis: The reaction of compounds like 2,6-dinitrochlorobenzene, 2,6-dinitroanisole,
or 2,6-dinitroiodobenzene with ammonia.[14]

» Rearrangement: The chemical rearrangement of o-nitrophenylnitramine.[14]

e From Sulfonated Precursors: A common laboratory and industrial method involves the
dinitration of chlorobenzene-4-sulfonic acid. The resulting 4-chloro-3,5-
dinitrobenzenesulfonic acid is then aminated with concentrated ammonium hydroxide,
followed by desulfonation via boiling in sulfuric acid to yield the final product.[14][15]

3.2 Experimental Workflow: Synthesis from a Sulfonated Precursor

The following diagram illustrates a generalized workflow for the synthesis of 2,6-Dinitroaniline
based on the procedure described in Organic Syntheses.[14] This multi-step process begins
with a substituted benzenesulfonate and proceeds through amination and desulfonation steps.
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Caption: Generalized workflow for the synthesis of 2,6-Dinitroaniline.

Safety and Handling
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2,6-Dinitroaniline is a hazardous substance and requires strict safety protocols during

handling and storage. It is classified as acutely toxic if swallowed, in contact with skin, or if

inhaled.[4][13] Prolonged or repeated exposure may cause damage to organs.[13]

4.1 GHS Hazard Information

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

the following hazard statements for 2,6-Dinitroaniline.

Table 3: GHS Hazard Classifications for 2,6-Dinitroaniline

Hazard Class Hazard Code Description Source(s)
o Fatal or Toxic if
Acute Toxicity, Oral H300 / H301 [41[13]
swallowed
- Fatal or Toxic in
Acute Toxicity, Dermal  H310/H311 ] ] [41[13]
contact with skin
Acute Toxicity, Fatal or Toxic if
_ H330/H331 ) [4][13]
Inhalation inhaled
N May cause damage to
Specific Target Organ
- organs through
Toxicity (Repeated H373 [41[13]
prolonged or repeated
Exposure)
exposure
Hazardous to the Toxic to aquatic life
Aquatic Environment, H411 with long-lasting [4]

Chronic

effects

4.2 Recommended Handling Protocols

When working with 2,6-Dinitroaniline, the following precautions are mandatory:

e Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.[2]
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Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection (safety glasses and face shield).[2][4] For operations that may generate
dust, respiratory protection is required.

Handling Practices: Avoid contact with skin, eyes, and clothing.[1] Do not breathe dust. Wash
hands and any exposed skin thoroughly after handling. Do not eat, drink, or smoke in the
work area.[2]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][2]
Store locked up and away from incompatible materials such as strong oxidizing agents,
strong acids, and bases.[2]

Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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